Cas no 2094628-89-2 (5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide)

• Product Name: 5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide
• CAS No: 2094628-89-2
• MF: C₁₂H₁₄BrFN₂O₂
• MW: 317.154165744781
• CID: 6290078
• PubChem ID: 122153483
• Update Time: 2025-08-05

5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033884548
• 5-bromo-6-fluoro-N-(oxan-3-ylmethyl)pyridine-3-carboxamide
• 2094628-89-2
• Z2379494127
• 5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide
• EN300-6679333

• Inchi： 1S/C12H14BrFN2O2/c13-10-4-9(6-15-11(10)14)12(17)16-5-8-2-1-3-18-7-8/h4,6,8H,1-3,5,7H2,(H,16,17)
• InChI Key： WHOHZGPQJPJCOC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)C(NCC1COCCC1)=O)F

Computed Properties

• Exact Mass: 316.02227g/mol
• Monoisotopic Mass: 316.02227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide

Introduction to 5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide (CAS No. 2094628-89-2)

5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide (CAS No. 2094628-89-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its bromo and fluoro substituents on the pyridine ring, combined with an N-methyl oxane side chain, presents a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide exhibits a high degree of functional diversity, which is critical for its potential applications in medicinal chemistry. The presence of both bromo and fluoro groups on the pyridine core not only enhances its reactivity but also allows for further derivatization, enabling the synthesis of a wide array of analogs. This structural versatility is particularly valuable in the design of novel therapeutic agents targeting various biological pathways.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that modulate enzyme activity and receptor binding. 5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide has been identified as a compound with potential inhibitory properties against several key enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The bromo and fluoro substituents are known to improve metabolic stability and binding affinity, making this compound an attractive scaffold for further optimization.

One of the most compelling aspects of 5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide is its ability to serve as a precursor for the synthesis of more complex molecules. The N-methyl oxane side chain provides a handle for further functionalization, allowing chemists to explore different chemical modifications that could enhance pharmacological activity. This flexibility is particularly important in the context of structure-based drug design, where subtle changes in molecular structure can significantly impact biological activity.

The pharmaceutical industry has been increasingly leveraging computational methods to accelerate the discovery of new drug candidates. 5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide has been subjected to virtual screening and molecular docking studies to identify potential binding interactions with target proteins. These studies have revealed promising interactions with enzymes such as kinases and proteases, which are overexpressed in many diseases. The ability to predictively model these interactions has significantly shortened the time required to identify lead compounds for further development.

Moreover, the synthesis of 5-bromo-6-fluoro-N-[(oxan-3-yl)methyl]pyridine-3-carboxamide involves advanced synthetic techniques that highlight its complexity and novelty. The introduction of fluorinated pyridines has been shown to enhance drug-like properties such as solubility and bioavailability. The oxane side chain, while less common in drug candidates, offers unique steric and electronic properties that could be exploited to improve binding affinity and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-bromo-6-fluoro-N-[(oxan-3-ylmethyl)pyridine]-3-carboxamide, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and fluoro substituents with high precision. These methods not only improve yield but also minimize byproduct formation, ensuring a cleaner synthetic pathway.

The potential therapeutic applications of 5-bromo-(fluoropyridinylmethyl)oxanamido derivatives have been explored in several preclinical studies. These studies have demonstrated that compounds with similar structural motifs exhibit anti-inflammatory, antitumor, and neuroprotective effects. The presence of both bromo and fluoro groups appears to synergistically enhance these pharmacological properties by improving interactions with biological targets.

In conclusion,5-bromo-(fluoropyridinylmethyl)oxanamido derivatives represent a class of compounds with significant promise in pharmaceutical research. Their unique structural features, combined with their potential biological activities, make them valuable tools for further exploration in drug discovery. As research continues to uncover new applications for this class of molecules,5-bromo-(fluoropyridinylmethyl)oxanamido derivatives are likely to play an increasingly important role in the development of next-generation therapeutics.